1-[2-(Aminomethyl)pyridin-4-yl]azepan-2-one dihydrochloride
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Description
1-[2-(Aminomethyl)pyridin-4-yl]azepan-2-one dihydrochloride is a useful research compound. Its molecular formula is C12H19Cl2N3O and its molecular weight is 292.2. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Transformation in Organic Chemistry
Research in organic chemistry has highlighted the utility of 1-[2-(Aminomethyl)pyridin-4-yl]azepan-2-one dihydrochloride in the synthesis and transformation of various organic compounds. A comprehensive review by Abdurakhmanova et al. (2018) on the synthesis of 4-phosphorylated derivatives of 1,3-azoles underscores the importance of such compounds in chemical synthesis. The study elaborates on methods for creating 4-phosphorylated imidazole derivatives, which involve the use of metallic derivatives of imidazole and phosphorus halides, showcasing the compound's role in facilitating complex synthesis processes Abdurakhmanova, E., Kondratyuk, K. M., Holovchenko, O., & Brovarets, V. (2018). Journal of Organic and Pharmaceutical Chemistry.
Biomedical Research and Drug Development
In the realm of biomedical research, this compound serves as a key precursor or component in the development of novel therapeutic agents. For instance, Lea and Faden (2006) discuss the compound's relevance in neurodegeneration, addiction, anxiety, and pain management studies. The review provides insight into the potential utility of related compounds in treating various central nervous system (CNS) disorders, emphasizing the compound's significance in the development of neurodegenerative disease treatments Lea, P. M., & Faden, A. (2006). CNS drug reviews.
Environmental and Toxicological Studies
Environmental and toxicological studies also benefit from the investigation of this compound and its derivatives. For example, research on the toxicity of 2,4-D herbicide and its impact on health provides a scientometric review of global trends and gaps in the study of herbicide toxicity. This review, while not directly mentioning the compound, exemplifies the broader context in which similar chemical compounds are studied to understand environmental toxins' effects on health and safety Natana Raquel Zuanazzi, N. C. Ghisi, & E. C. Oliveira (2020). Chemosphere.
Properties
IUPAC Name |
1-[2-(aminomethyl)pyridin-4-yl]azepan-2-one;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O.2ClH/c13-9-10-8-11(5-6-14-10)15-7-3-1-2-4-12(15)16;;/h5-6,8H,1-4,7,9,13H2;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIXSEZVDULCMNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=O)N(CC1)C2=CC(=NC=C2)CN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.